methyl 3-amino-1-benzyl-1H-pyrazole-4-carboxylate

• IUPAC Name: methyl 3-amino-1-benzylpyrazole-4-carboxylate
• InChI: InChI=1S/C12H13N3O2/c1-17-12(16)10-8-15(14-11(10)13)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H2,13,14)
• InChI Key: QYWXADCOJFOLRE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(N=C1N)CC2=CC=CC=C2
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

“Methyl 3-amino-1-benzyl-1H-pyrazole-4-carboxylate” is a chemical compound that belongs to the pyrazole family. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, which includes two nitrogen atoms at positions 1 and 2, and three carbon atoms.

Synthesis Analysis

The synthesis of pyrazoles involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

The molecular structure of pyrazoles consists of a five-membered aromatic ring with two nitrogen atoms at positions 1 and 2, and three carbon atoms. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Safety and Hazards

Pyrazoles are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s, and they continue to be the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. Therefore, the future directions of “methyl 3-amino-1-benzyl-1H-pyrazole-4-carboxylate” could involve further exploration of its potential applications in these fields.